N-(4-fluorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-1-tosylpyrrolidine-2-carboxamide
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Description
N-(4-fluorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-1-tosylpyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C24H22FN3O4S2 and its molecular weight is 499.58. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-1-tosylpyrrolidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-1-tosylpyrrolidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antituberculosis Activity
A series of compounds, including thiazole-aminopiperidine hybrids, were designed and synthesized for their potential inhibitory activity against Mycobacterium tuberculosis. These compounds exhibit promising antituberculosis activity and minimal cytotoxicity, suggesting their potential as therapeutic agents against tuberculosis (V. U. Jeankumar et al., 2013).
Synthesis and Characterization
Research into the synthesis and reactivity of furan and benzo[d]thiazole derivatives highlights the chemical versatility and potential pharmaceutical applications of these compounds. For example, the synthesis of N-(1-Naphthyl)furan-2-carboxamide followed by its conversion into a thiazole derivative demonstrates the chemical methods available for creating complex molecules with potential biological activities (А. Aleksandrov et al., 2017).
Anticancer Activity
Studies on novel fluoro-substituted benzo[b]pyran derivatives, including those with furan components, show significant anticancer activity against lung cancer cell lines. This suggests the potential of such compounds in developing new anticancer therapeutics (A. G. Hammam et al., 2005).
Molecular Interaction and Binding Affinity
Research into the structural and spectroscopic properties of compounds interacting with DNA, such as 2,5-bis(4-guanylphenyl)furan (a structurally related compound), provides insights into the molecular basis of their binding affinity and specificity. These findings are crucial for designing drugs targeting specific DNA sequences or structures (C. Laughton et al., 1995).
Influenza Virus Inhibition
Furan-carboxamide derivatives have been identified as novel inhibitors of the lethal H5N1 influenza A virus. Systematic structure-activity relationship studies pinpoint the importance of the furan moiety in enhancing anti-influenza activity, suggesting the potential use of these compounds in treating influenza infections (Yu Yongshi et al., 2017).
properties
IUPAC Name |
N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-1-(4-methylphenyl)sulfonylpyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22FN3O4S2/c1-16-9-11-18(12-10-16)34(30,31)28-13-3-7-20(28)23(29)27(15-17-5-4-14-32-17)24-26-22-19(25)6-2-8-21(22)33-24/h2,4-6,8-12,14,20H,3,7,13,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHTHHJRGMIGNSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2C(=O)N(CC3=CC=CO3)C4=NC5=C(C=CC=C5S4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22FN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-1-tosylpyrrolidine-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.